Cas no 2866322-52-1 (1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate)

• Product Name: 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate
• CAS No: 2866322-52-1
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6078158
• Update Time: 2025-06-15

1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate

• Inchi： 1S/C11H17N3O3/c1-11(2,3)16-10(15)14-5-8(12)7-4-13-17-9(7)6-14/h4,8H,5-6,12H2,1-3H3
• InChI Key： MVRMBODIRIYUKR-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC(N)C2C=NOC1=2

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 376.9±42.0 °C(Predicted)
• pka: 7.28±0.20(Predicted)

Additional information on 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate

Introduction to 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate (CAS No. 2866322-52-1)

1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate, also known by its CAS number 2866322-52-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a dihydroisoxazolo[5,4-c]pyridine core, which is a key moiety responsible for its biological activity.

The synthesis of 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate has been extensively studied in recent years. One of the most notable synthetic routes involves the reaction of a suitable pyridine derivative with an isoxazole precursor, followed by the introduction of the amino and carboxylate functionalities. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of its biological activity, 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, studies have indicated that the compound may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate is not yet fully understood. However, preliminary findings suggest that it may interact with specific receptors or enzymes involved in pain and inflammation pathways. For instance, the compound has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of pain and inflammation. Furthermore, it may also influence the expression or activity of other inflammatory cytokines and chemokines.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its potential therapeutic applications, 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate has also been studied for its use as a research tool in academic and industrial laboratories. Its unique chemical properties make it a valuable probe for investigating biological processes related to pain and inflammation. For example, it can be used to study the interactions between different receptors and signaling pathways involved in these processes.

The market potential for compounds like 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate is significant. Chronic pain and inflammatory diseases affect millions of people worldwide and represent a major unmet medical need. Current treatments often have limited efficacy or are associated with serious side effects. Therefore, there is a strong demand for new and improved therapies that can provide better relief with fewer adverse effects.

In conclusion, 1,1-Dimethylethyl 4-amino-4,7-dihydroisoxazolo[5,4-c]pyridine-6(5H)-carboxylate (CAS No. 2866322-52-1) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique structural features and biological activities make it an exciting candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.